Cas no 1026796-07-5 (4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane
• CAS No: 1026796-07-5
• MF: C₁₃H₁₆BF₃O₂S
• MW: 304.13615322113
• MDL: MFCD11042447
• CID: 1078923
• PubChem ID: 45158838
• Update Time: 2025-04-20

4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Trifluoromethylthio-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzene
• 4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane
• FT-0686043
• KB-261170
• MolPort-004-968-932
• RP07658
• Y6842
• 4,4,5,5-tetramethyl-2-[3-(trifluoromethylsulfanyl)phenyl]-1,3,2-dioxaborolane
• EN300-1722219
• Z3234953781
• AKOS015950306
• SCHEMBL15191506
• KUSAKFDXTLNMCN-UHFFFAOYSA-N
• SB18220
• 1026796-07-5
• J-000759
• DTXSID40669751
• 4,4,5,5-Tetramethyl-2-(3-((trifluoromethyl)thio)phenyl)-1,3,2-dioxaborolane
• MFCD11042447
• J-525092

• MDL： MFCD11042447
• Inchi： 1S/C13H16BF3O2S/c1-11(2)12(3,4)19-14(18-11)9-6-5-7-10(8-9)20-13(15,16)17/h5-8H,1-4H3
• InChI Key： KUSAKFDXTLNMCN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 304.0916156g/mol
• Monoisotopic Mass: 304.0916156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų